![molecular formula C15H14N2OS B3938748 5-(2,4-dimethyl-1,3-thiazol-5-yl)-8-methoxyquinoline](/img/structure/B3938748.png)
5-(2,4-dimethyl-1,3-thiazol-5-yl)-8-methoxyquinoline
Overview
Description
5-(2,4-dimethyl-1,3-thiazol-5-yl)-8-methoxyquinoline, also known as DMQX, is a chemical compound that belongs to the quinoline family. DMQX has been extensively studied for its potential use in neuroscience research, particularly in the study of glutamate receptors. In
Mechanism of Action
5-(2,4-dimethyl-1,3-thiazol-5-yl)-8-methoxyquinoline acts as a competitive antagonist of the AMPA subtype of glutamate receptors. It binds to the receptor site and prevents the binding of glutamate, thereby inhibiting the excitatory response. This mechanism of action has been demonstrated in various in vitro and in vivo studies.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. In vitro studies have demonstrated that this compound inhibits the AMPA receptor-mediated calcium influx in neurons. In vivo studies have shown that this compound can reduce the severity of seizures in animal models of epilepsy. This compound has also been shown to have neuroprotective effects in animal models of stroke.
Advantages and Limitations for Lab Experiments
5-(2,4-dimethyl-1,3-thiazol-5-yl)-8-methoxyquinoline has several advantages for use in lab experiments. It is a potent and selective antagonist of the AMPA subtype of glutamate receptors, which makes it a valuable tool for studying the role of these receptors in various neurological disorders. This compound is also relatively stable and can be easily synthesized in the lab.
However, there are some limitations to the use of this compound in lab experiments. It has a relatively short half-life in vivo, which can limit its effectiveness in certain experiments. This compound also has a relatively low solubility in water, which can make it difficult to administer in certain experimental conditions.
Future Directions
There are several future directions for research on 5-(2,4-dimethyl-1,3-thiazol-5-yl)-8-methoxyquinoline. One area of interest is the development of more potent and selective AMPA receptor antagonists. Another area of interest is the use of this compound in the study of neurological disorders such as Alzheimer's disease and Parkinson's disease. This compound has also been studied for its potential use in the treatment of stroke and epilepsy, and further research in these areas is warranted.
Conclusion:
This compound is a potent and selective antagonist of the AMPA subtype of glutamate receptors that has been extensively studied for its potential use in neuroscience research. Its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments have been well-documented. Further research on this compound is needed to fully understand its potential applications in the treatment of neurological disorders.
Scientific Research Applications
5-(2,4-dimethyl-1,3-thiazol-5-yl)-8-methoxyquinoline has been extensively studied for its potential use in neuroscience research, particularly in the study of glutamate receptors. Glutamate is the primary excitatory neurotransmitter in the brain, and its receptors have been implicated in various neurological disorders such as Alzheimer's disease, Parkinson's disease, and epilepsy. This compound is a potent antagonist of the AMPA subtype of glutamate receptors, which are involved in fast synaptic transmission in the brain.
properties
IUPAC Name |
5-(8-methoxyquinolin-5-yl)-2,4-dimethyl-1,3-thiazole | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14N2OS/c1-9-15(19-10(2)17-9)12-6-7-13(18-3)14-11(12)5-4-8-16-14/h4-8H,1-3H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CDOGMVQAPRDURI-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(SC(=N1)C)C2=C3C=CC=NC3=C(C=C2)OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14N2OS | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
270.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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